3-(furan-2-yl)propan-1-ol
Cat. No. B1267899
Key on ui cas rn:
26908-23-6
M. Wt: 126.15 g/mol
InChI Key: RDXPZEOZOFBBAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Cl:10][CH2:11][Cl:12].[o:1]1[c:2]([CH2:6][CH2:7][CH2:8][OH:9])[cH:3][cH:4][cH:5]1>>[o:1]1[c:2]([CH2:6][CH2:7][CH:8]=[O:9])[cH:3][cH:4][cH:5]1
|
Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
OCCCc1ccco1
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
O=CCCc1ccco1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
